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Compound of Interest

Compound Name: Triacsin C

Cat. No.: B126821 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance.

Triacsin C, a potent inhibitor of long-chain acyl-CoA synthetase, requires careful handling and

disposal to minimize environmental impact and ensure a safe laboratory environment.[1][2]

This guide provides essential, step-by-step procedures for the safe disposal of Triacsin C and

associated contaminated materials.

Core Principles of Triacsin C Disposal
The fundamental principle for the disposal of Triacsin C is to treat it as a hazardous chemical

waste, managed in accordance with all applicable local, state, and federal regulations.[3] While

safety data sheets (SDS) may vary in their hazard classification, with some identifying it as a

skin and eye irritant, a cautious approach is always recommended.[4][5][6]

Step-by-Step Disposal Procedures
1. Unused or Expired Triacsin C:

Solid Form: Carefully transfer the solid Triacsin C into a designated and clearly labeled

hazardous chemical waste container.[3]

Solutions: If Triacsin C is in a solvent, do not dispose of it down the drain. Transfer the

solution to a designated hazardous chemical waste container compatible with the solvent

used.
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2. Contaminated Labware and Personal Protective Equipment (PPE):

Glassware and Plasticware: Rinse contaminated glassware and plasticware with a suitable

solvent (e.g., ethanol or isopropanol) to remove Triacsin C residue. The resulting solvent

rinse should be collected and disposed of as hazardous chemical waste.

Sharps: Needles, syringes, or other contaminated sharps must be placed in a designated

sharps container for hazardous waste.

Gloves, Bench Paper, and Other Solid Waste: All disposable items that have come into

contact with Triacsin C should be collected in a sealed and clearly labeled bag or container

for hazardous solid waste.

3. Accidental Spills:

Personal Protection: Before cleaning a spill, ensure you are wearing appropriate PPE,

including chemical-resistant gloves, a lab coat, and safety glasses.[3] For larger spills or in

poorly ventilated areas, a NIOSH-approved respirator may be necessary.[3]

Containment: For liquid spills, use an inert absorbent material like diatomite or universal

binders to contain the spill.[4] For solid spills, carefully sweep up the material to avoid

creating dust.[7]

Collection: Transfer the contained material into a labeled hazardous chemical waste

container.[3]

Decontamination: Decontaminate the spill area by scrubbing with alcohol.[4] Collect all

cleaning materials for disposal as hazardous waste.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local regulations, the following

table summarizes key physical and chemical properties of Triacsin C relevant to its handling

and storage.
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Property Value Source

Molecular Formula C11H17N3O [3][4]

Molecular Weight 207.27 g/mol [4]

Appearance Solid [3]

Storage Temperature -20°C [3][4]

Solubility
Soluble in methanol and

DMSO (approx. 5 mg/ml)
[8]

Experimental Protocols
Disposal procedures for Triacsin C are not experimental but are based on established safety

protocols and regulatory requirements. No specific experimental protocols for the disposal of

Triacsin C were found in the provided search results. The primary directive is to adhere to

local, state, and federal waste disposal regulations.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Triacsin C and related waste.
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Caption: Workflow for the safe disposal of Triacsin C waste.

Disclaimer: The information provided here is for guidance purposes only and does not

supersede local, state, or federal regulations. Always consult your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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